Cas no 895016-68-9 (2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-nitrophenyl)acetamide)
2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-nitrophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-nitrophenyl)acetamide
- 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide
-
- Inchi: 1S/C19H13ClN6O4/c20-12-3-1-5-14(7-12)25-18-16(9-22-25)19(28)24(11-21-18)10-17(27)23-13-4-2-6-15(8-13)26(29)30/h1-9,11H,10H2,(H,23,27)
- InChI Key: SPAMRVXTBAOYAO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CN1C=NC2N(C3=CC=CC(Cl)=C3)N=CC=2C1=O
2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-nitrophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2514-0196-2μmol |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-5μmol |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-10μmol |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-20μmol |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-1mg |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-2mg |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-3mg |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-4mg |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-5mg |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0196-10mg |
2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-nitrophenyl)acetamide |
895016-68-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-nitrophenyl)acetamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-nitrophenyl)acetamide
Chemical Profile of 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-nitrophenyl)acetamide (CAS No. 895016-68-9)
2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-nitrophenyl)acetamide, identified by its CAS number 895016-68-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a structural motif well-documented for its broad spectrum of biological activities. The presence of functional groups such as the 3-chlorophenyl moiety and the nitrophenyl substituent in the acetamide moiety contributes to its unique chemical properties and potential pharmacological effects.
The pyrazolo[3,4-d]pyrimidine core is a privileged structure in drug discovery, exhibiting notable activity in various therapeutic areas including oncology, immunomodulation, and anti-inflammatory applications. The oxo group at the 4-position and the N-(3-nitrophenyl)acetamide moiety further enhance its molecular complexity, which is often associated with improved binding affinity and selectivity towards biological targets. This compound’s design reflects a rational approach to modulating key biological pathways by leveraging the known interactions of its structural components.
Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how modifications within the pyrazolo[3,4-d]pyrimidine scaffold can influence biological activity. Studies have demonstrated that subtle changes in electronic and steric properties can significantly alter binding kinetics and thermodynamics. The 3-chlorophenyl group, for instance, introduces a halogen bond acceptor capability, which can be exploited to enhance interactions with specific protein targets. Similarly, the electron-withdrawing nature of the nitrophenyl group can fine-tune the compound’s pharmacokinetic profile by affecting solubility and metabolic stability.
In the context of current research, this compound has been explored for its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Kinases are critical mediators of cellular signaling pathways, and their dysregulation is frequently observed in malignant conditions. By targeting these enzymes with high specificity, compounds like 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-nitrophenyl)acetamide, researchers aim to disrupt aberrant signaling networks that drive tumor growth and metastasis. Preliminary in vitro studies have shown promising results in terms of inhibitory activity against certain kinases, suggesting its therapeutic potential.
The synthesis of this compound involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex heterocyclic frameworks. Key synthetic strategies include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by functionalization at the 5-position with the N-(3-nitrophenyl)acetamide group. The introduction of the 3-chlorophenyl substituent typically requires halogenation techniques or palladium-catalyzed cross-coupling reactions to achieve regioselectivity. These synthetic methodologies are not only challenging but also provide valuable insights into developing scalable routes for drug candidates.
From a medicinal chemistry perspective, the optimization of this scaffold has been driven by a desire to achieve better pharmacological profiles such as improved oral bioavailability and reduced toxicity. The nitro group in the acetamide moiety is particularly noteworthy as it can be metabolically reduced to an amine under certain conditions, potentially altering the compound’s pharmacokinetic behavior. Such transformations are often explored during lead optimization to fine-tune metabolic stability and target engagement.
The growing interest in heterocyclic compounds like 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3-nitrophenyl)acetamide is also reflected in recent publications that highlight their role in addressing unmet medical needs. For example, recent studies have demonstrated that modifications within this scaffold can enhance activity against resistant cancer variants by targeting altered kinases or by improving drug penetration into tumor microenvironments. These findings underscore the importance of continued exploration into this chemical space for discovering novel therapeutics.
The analytical characterization of this compound is another critical aspect that ensures its identity and purity for subsequent biological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity. Additionally, X-ray crystallography may be utilized to elucidate its three-dimensional structure when crystalline forms are available. Such detailed characterization provides a robust foundation for understanding its interactions with biological targets.
In conclusion,2-1-(3-chlorophenyl)-4-oxo-1H,4H-pyrazolo[3<0x00ad>4-d0x00ad>]pyrimidin<0x00ad>50x00ad>-yl-N-(<0x00ad>30x00ad>-nitrophenyl0x00ad>)acetamide (CAS No.<0x2009><0x2009>895016<0x2009><0x2009>68<0x2009><0x2009>) represents a compelling example of how structural complexity can be leveraged to develop biologically active molecules. Its investigation aligns with contemporary trends in drug discovery that emphasize targeted therapies and innovative molecular design. As research progresses,this compound will likely continue to be a subject of interest for both academic researchers and pharmaceutical companies seeking novel therapeutic agents.
895016-68-9 (2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3-nitrophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)